Cas no 74398-70-2 (3H-Indolium, 2-(2-(4-((2-cyanoethyl)ethylamino)-2-methylphenyl)ethenyl)-1,3,3-trimethyl-, sulfate (1:1))

• Product name: 3H-Indolium, 2-(2-(4-((2-cyanoethyl)ethylamino)-2-methylphenyl)ethenyl)-1,3,3-trimethyl-, sulfate (1:1)
• CAS No: 74398-70-2
• MF: C₂₅H₃₀N₃+^.HO₄S-
• MW: 469.59634
• CID: 563890
• PubChem ID: 57358643

3H-Indolium, 2-(2-(4-((2-cyanoethyl)ethylamino)-2-methylphenyl)ethenyl)-1,3,3-trimethyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium, 2-(2-(4-((2-cyanoethyl)ethylamino)-2-methylphenyl)ethenyl)-1,3,3-trimethyl-, sulfate (1:1)
• 3H-Indolium, 2-[2-[4-[(2-cyanoethyl)ethylamino] -2-methylphenyl]ethenyl]-1,3,3-trimethyl -, sulfate (1:1)
• DTXSID70891088
• 74398-70-2
• 3H-Indolium, 2-[2-[4-[(2-cyanoethyl)ethylamino]-2-methylphenyl]ethenyl]-1,3,3-trimethyl-, sulfate (1:1)

• Inchi： InChI=1S/C25H30N3.H2O4S/c1-6-28(17-9-16-26)21-14-12-20(19(2)18-21)13-15-24-25(3,4)22-10-7-8-11-23(22)27(24)5;1-5(2,3)4/h7-8,10-15,18H,6,9,17H2,1-5H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： QYBVKXDHEPIPLH-UHFFFAOYSA-M
• SMILES： CCN(CCC#N)C1=CC(=C(C=C1)C=CC2=[N+](C3=CC=CC=C3C2(C)C)C)C.OS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 469.20352765g/mol
• Monoisotopic Mass: 469.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 726
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 116Ų